Cas no 2228810-91-9 (tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxyphenylcarbamate
• CAS No: 2228810-91-9
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6529478
• PubChem ID: 165659693
• Update Time: 2025-08-05

tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxyphenylcarbamate
• tert-butyl N-[5-(1-formylcyclopropyl)-2-hydroxyphenyl]carbamate
• EN300-1872665
• 2228810-91-9

• Inchi： 1S/C15H19NO4/c1-14(2,3)20-13(19)16-11-8-10(4-5-12(11)18)15(9-17)6-7-15/h4-5,8-9,18H,6-7H2,1-3H3,(H,16,19)
• InChI Key： UUXHOEALDNKSEN-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC(=C(C=2)NC(=O)OC(C)(C)C)O)CC1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2228810-91-9 and Product Name: tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxyphenylcarbamate

The compound with the CAS number 2228810-91-9 and the product name tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxyphenylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the formylcyclopropyl moiety and the hydroxyphenylcarbamate moiety makes it a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit unique biochemical properties. The tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxyphenylcarbamate molecule, with its complex architecture, is no exception. Researchers have been particularly interested in its potential as a precursor for synthesizing more sophisticated derivatives that could target various therapeutic pathways. The formylcyclopropyl group, for instance, is known for its ability to participate in condensation reactions, which can lead to the formation of heterocyclic structures essential for drug design.

One of the most compelling aspects of this compound is its structural similarity to several known bioactive molecules. The hydroxyphenylcarbamate moiety, in particular, is frequently found in pharmacologically active agents due to its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. This feature makes tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxyphenylcarbamate a promising candidate for further investigation into its pharmacological potential.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. The compound in question exemplifies this principle by combining multiple functional groups that can be modified or incorporated into larger molecular frameworks. This flexibility allows chemists to explore a wide range of structural variations, each with the potential to yield new therapeutic agents. The tert-butyl group, while primarily serving as a protecting group, also contributes to the overall solubility and stability of the molecule, making it an attractive candidate for further synthetic manipulation.

The synthesis of tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxyphenylcarbamate involves several key steps that showcase modern synthetic methodologies. The introduction of the formylcyclopropyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the hydroxyphenylcarbamate moiety demands careful consideration of reactivity and selectivity to avoid unwanted side products. These challenges underscore the importance of advanced synthetic techniques in developing complex molecules like this one.

From a biological perspective, the compound’s potential applications are vast. The interaction between the formylcyclopropyl and hydroxyphenylcarbamate groups with biological targets such as enzymes and receptors could lead to novel mechanisms of action for therapeutic agents. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of small-molecule inhibitors targeting diseases such as cancer and inflammatory disorders. The unique structural features of this compound make it a valuable tool for investigating new pharmacological pathways.

The growing interest in computational chemistry has also played a significant role in studying compounds like this one. Advanced computational methods allow researchers to predict molecular properties and interactions with high accuracy, thereby accelerating the drug discovery process. By leveraging these tools, scientists can identify promising derivatives of tert-butyl N-5-(1-formylcyclopropyl)-2-hydroxypheny carbamate without having to conduct extensive experimental trials.

In conclusion, the compound with CAS number 2228810-91-9 and product name tert-butyl N-5-(1-form ylcy cloprop yl)-2-hydro xyphen ylcar bam ate represents a significant advancement in chemical and pharmaceutical research. Its intricate molecular structure and versatile functional groups make it a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future therapeutic strategies.